Cas no 4434-13-3 (5-methylpyridine-2-carboxylic acid)

5-methylpyridine-2-carboxylic acid structure

4434-13-3 structure

Product Name:5-methylpyridine-2-carboxylic acid

CAS No:4434-13-3

MF:C₇H₇NO₂

MW:137.135981798172

MDL:MFCD01704358

CID:45053

PubChem ID:199575

Update Time:2025-04-18

5-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Methylpicolinic acid
- 5-methylpyridine-2-carboxylic acid
- 2-carboxy-5-methylpyridine
- 5-Methyl-2-pyridincarbonsaeure
- 5-Methyl-2-pyridinecarboxylic acid
- 5-methylpicolic acid
- Picolinic acid,5-methyl
- Picolinic acid, 5-methyl-
- 2-Pyridinecarboxylic acid, 5-methyl-
- 5-Methylpyridine-2-carboxylicacid
- PubChem22648
- 5-methyl picolinic acid
- HWMYXZFRJDEBKC-UHFFFAOYSA-N
- 5-methylpicolinic acid, AldrichCPR
- 5-methyl-pyridine-2-ca
- 5-Methyl-pyridine-2-carboxylic acid
- CG-0700
- 5-22-02-00333 (Beilstein Handbook Reference)
- FT-0647493
- SCHEMBL82620
- AKOS012258416
- 4434-13-3
- AC-23490
- BRN 0112043
- J-517827
- MFCD01704358
- AB09798
- CS-D1603
- A7034
- EN300-99937
- DTXSID50196144
- AM20070237
- DB-013296
- MDL： MFCD01704358
- Inchi： 1S/C7H7NO2/c1-5-2-3-6(7(9)10)8-4-5/h2-4H,1H3,(H,9,10)
- InChI Key： HWMYXZFRJDEBKC-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(C)=CN=1)=O
- BRN： 0112043

Computed Properties

Exact Mass: 137.04800
Monoisotopic Mass: 137.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.1
Topological Polar Surface Area: 50.2

Experimental Properties

Density: 1.23
Boiling Point: 317.1 ℃ at 760mmHg
Flash Point: 145.6 ℃
Refractive Index: 1.561
PSA: 50.19000
LogP: 1.08820

5-methylpyridine-2-carboxylic acid Security Information

Hazard Category Code： 22-36/37/38
Safety Instruction： 24/25-33

5-methylpyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GP895-250mg	5-methylpyridine-2-carboxylic acid	4434-13-3	98%	250mg	91CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GP895-5g	5-methylpyridine-2-carboxylic acid	4434-13-3	98%	5g	603.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GP895-1g	5-methylpyridine-2-carboxylic acid	4434-13-3	98%	1g	179.0CNY	2021-08-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CDS015362-50MG	5-methylpicolinic acid	4434-13-3		50mg	¥1908.94	2023-11-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M841416-1g	5-Methylpicolinic acid	4434-13-3	98%	1g	190.80	2021-05-17
Matrix Scientific	118928-5g	5-Methylpicolinic acid, 97%	4434-13-3	97%	5g	$98.00	2023-09-09
Matrix Scientific	118928-25g	5-Methylpicolinic acid, 97%	4434-13-3	97%	25g	$362.00	2023-09-09
Chemenu	CM178719-5g	5-Methylpicolinic acid	4434-13-3	98%	5g	$122	2021-08-05
Chemenu	CM178719-10g	5-Methylpicolinic acid	4434-13-3	98%	10g	$204	2021-08-05
Chemenu	CM178719-25g	5-Methylpicolinic acid	4434-13-3	98%	25g	$355	2021-08-05

5-methylpyridine-2-carboxylic acid Production Method

5-methylpyridine-2-carboxylic acid Related Literature

1. Mechanism of heterocyclic ring expansions. Part V. Base-catalysed rearrangement of 2-dichloromethyl-2,5-dimethyl-2H-pyrrole and related compounds

R. L. Jones,C. W. Rees J. Chem. Soc. C 1969 2255
2. Reactions of formylchromone derivatives. Part 5. Transformations of 3-formylchromones into pyrroles and pyridines

Paul D. Clarke,Alan O. Fitton,Mario Kosmirak,Hans Suschitzky,John L. Suschitzky J. Chem. Soc. Perkin Trans. 1 1985 1747
3. Vanadium and zinc complexes of 5-cyanopicolinate and pyrazine derivatives: synthesis, structural elucidation and in vitro insulino-mimetic activity study

Tanja Kole?a-Dobravc,Keiichi Maejima,Yutaka Yoshikawa,Anton Meden,Hiroyuki Yasui,Franc Perdih New J. Chem. 2017 41 735
4. 341. Addition reactions of heterocyclic compounds. Part IV. Dimethyl acetylenedicarboxylate and some pyridines

R. M. Acheson,G. A. Taylor J. Chem. Soc. 1960 1691
5. 1059. Alkylation of substituted methylpyridines

D. E. Ames,B. T. Warren J. Chem. Soc. 1964 5518

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